Cas no 64141-98-6 (Benzenecarbothioamide, 2-iodo-N-(1-methylethyl)-)

• Product Name: Benzenecarbothioamide, 2-iodo-N-(1-methylethyl)-
• CAS No: 64141-98-6
• MF: C₁₀H₁₂INS
• MW: 305.178453445435
• CID: 1670311
• Update Time: 2024-08-30

Benzenecarbothioamide, 2-iodo-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 2-iodo-N-(1-methylethyl)-

• Inchi： 1S/C10H12INS/c1-7(2)12-10(13)8-5-3-4-6-9(8)11/h3-7H,1-2H3,(H,12,13)
• InChI Key： NTHGJANVWJEZFF-UHFFFAOYSA-N
• SMILES： C1(C(NC(C)C)=S)=CC=CC=C1I

Computed Properties

• Exact Mass: 304.97316

Experimental Properties

• Density: 1.580±0.06 g/cm3(Predicted)
• Boiling Point: 325.6±44.0 °C(Predicted)
• PSA: 12.03
• pka: 11.74±0.70(Predicted)